Cas no 50802-21-6 (24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3-hydroxy-9,13-dimethyl-, (9b,13a,14b,20b)-)

• Product Name: 24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3-hydroxy-9,13-dimethyl-, (9b,13a,14b,20b)-
• CAS No: 50802-21-6
• MF: C₂₈H₃₆O₃
• MW: 420.583648681641
• CID: 370357
• PubChem ID: 101520
• Update Time: 2025-04-19

24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3-hydroxy-9,13-dimethyl-, (9b,13a,14b,20b)- Chemical and Physical Properties

Names and Identifiers

• 24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione,3-hydroxy-9,13-dimethyl-, (9b,13a,14b,20b)-
• Tingenin A
• tingenone
• 3-Hydroxy-24,29-dinor-D:A-friedoolean-1(10),3,5,7-tetrene-2,21-dione
• 3-Hydroxy-24,29-dinorfriedela-1(10),3,5,7-tetrene-2,21-dione
• Maitenin
• S6872000
• Tingenone III
• BDBM512755
• acs.jmedchem.1c00409_ST.349
• (6bS,8aS,11R,12aR,12bS,14aR)-3-hydroxy-4,6b,8a,11,12b,14a-hexamethyl-2,6b,7,8,8a,9,10,11,12,12a,12b,13,14,14a-tetradecahydropicene-2,10-dione
• 50802-21-6
• maitenine
• (6aS,6bS,8aS,11R,12aR,14aR)-3-hydroxy-4,6a,6b,8a,11,14a-hexamethyl-7,8,9,11,12,12a,13,14-octahydropicene-2,10-dione
• 20-decarboxy-20-oxocelastrol
• Maytenin
• SCHEMBL17064
• (9beta,13alpha,14beta,20beta)-3-Hydroxy-9,13-dimethyl-24,25,26,30-tetranoroleana-1(10),3,5,7-tetraene-2,21-dione
• NSC 608781
• Tingenon
• NSC608781
• DTXSID401318599
• R35Y6B78ZS
• NSC-608781
• 24,25,26,30-Tetranoroleana-1(10),3,5,7-tetraene-2,21-dione, 3-hydroxy-9,13-dimethyl-, (9beta,13alpha,14beta,20beta)-
• D:A-Friedo-24,30-dinoroleana-1(10),3,5,7-tetraene-2,21-dione, 3-hydroxy-, (20-beta)-
• AKOS040746411
• D:A-Friedo-24,3,5,7-tetraene- 2,21-dione, 3-hydroxy-, (20.beta.)-
• Q27108447
• C08638
• SCHEMBL20957664
• CHEBI:9602
• (6aR,6bR,8aS,11R,12aR,14aR)-3-hydroxy-4,6a,6b,8a,11,14a-hexamethyl-7,8,9,11,12,12a,13,14-octahydropicene-2,10-dione
• Maytenin Tingenone

• Inchi： 1S/C28H36O3/c1-16-13-23-25(3,15-21(16)30)9-11-27(5)22-8-7-18-17(2)24(31)20(29)14-19(18)26(22,4)10-12-28(23,27)6/h7-8,14,16,23,31H,9-13,15H2,1-6H3/t16-,23-,25+,26+,27-,28+/m1/s1
• InChI Key： WSTYNZDAOAEEKG-GWJSGULQSA-N
• SMILES： O=C1[C@H](C)C[C@@H]2[C@](C)(C1)CC[C@]1(C)C3=CC=C4C(C)=C(C(C=C4[C@]3(C)CC[C@]12C)=O)O

Computed Properties

• Exact Mass: 420.26658
• Monoisotopic Mass: 420.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 0
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.0906 (rough estimate)
• Melting Point: 203.5°C
• Boiling Point: 477.74°C (rough estimate)
• Flash Point: 334.6°C
• Refractive Index: 1.4700 (estimate)
• PSA: 54.37
• LogP: 6.42190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic ketones